2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 8-(2-chlorophenyl)-2-(3,5-dimethyl-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C21H15ClN6O2/c1-12-24-25-13(2)28(12)27-10-8-18-15(21(27)30)11-14-17(23-18)7-9-26(20(14)29)19-6-4-3-5-16(19)22/h3-11H,1-2H3
• InChI Key: GOMSGOBCESTJDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1N2C=CC3=C(C2=O)C=C4C(=N3)C=CN(C4=O)C5=CC=CC=C5Cl)C
• Molecular Formula: C21H15ClN6O2
• Molecular Weight: 418.8 g/mol

Description

The compound 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione features a polycyclic pyrido-naphthyridine-dione core substituted with a 2-chlorophenyl group at position 2 and a 3,5-dimethyl-1,2,4-triazole moiety at position 6. This structure combines electron-withdrawing (chlorophenyl) and heterocyclic (triazole) substituents, which are frequently associated with enhanced bioactivity and pharmacokinetic properties in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multi-step organic reactionsCommon reagents used in these reactions include chlorinating agents, triazole derivatives, and various catalysts to facilitate the formation of the desired bonds .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis equipment can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure high purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be employed to alter the oxidation state of specific atoms within the molecule.

Substitution: Nucleophilic or electrophilic substitution reactions can be used to replace specific atoms or groups within the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups, such as alkyl or aryl groups .

Scientific Research Applications

2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, its antimicrobial activity may result from the inhibition of key enzymes involved in bacterial cell wall synthesis .

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Flexibility : The triazole group in the target compound can be synthesized via cyclocondensation reactions analogous to those in , offering scalability .
• Spectroscopic Validation : Key characterization methods (e.g., ¹H/¹³C NMR, HRMS) used for analogs in and are applicable to confirm the target compound’s structure .
• Drug-Likeness: The triazole and chlorophenyl groups align with Lipinski’s rules (predicted MW: ~450 Da, H-bond donors/acceptors: ≤5), suggesting favorable oral bioavailability .

Biological Activity

The compound 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a complex heterocyclic structure that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{13}ClN_{6}$ with a molecular weight of 300.75 g/mol. The structure features a pyrido-naphthyridine core fused with a triazole moiety, which is known for its diverse pharmacological properties.

Antimicrobial Activity

Research indicates that derivatives of the triazole family exhibit significant antimicrobial properties. A study highlighted that compounds containing the 1,2,4-triazole nucleus demonstrated broad-spectrum antifungal activity. The structure-activity relationship (SAR) analysis revealed that modifications to the triazole ring could enhance antifungal efficacy against resistant strains .

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound Name	MIC (μg/mL)	Activity Level
Compound A	0.5	Outstanding
Compound B	2	Excellent
Compound C	16	Good
Compound D	32	Modest

Cytotoxic Activity

The cytotoxic effects of the compound were evaluated against various cancer cell lines including MCF7 (breast cancer), HCT116 (colon cancer), and PC3 (prostate cancer). Notably, compounds similar to 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione showed IC50 values ranging from 1.18 μM to 8.83 μM in inhibiting cell proliferation .

Table 2: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (μM)	Compound Tested
MCF7	1.18	Similar Derivative A
HCT116	4.62	Similar Derivative B
PC3	1.38	Similar Derivative C

The mechanism through which this compound exerts its biological effects is believed to involve the inhibition of specific kinases associated with cancer cell proliferation. For example, studies have shown that certain derivatives inhibit the Pim-1 kinase with significant potency .

Case Studies

A notable case study involved the synthesis and evaluation of various derivatives based on the triazole scaffold. The study found that introducing different substituents on the triazole ring could modulate both antimicrobial and anticancer activities significantly. Compounds with halogen substitutions exhibited enhanced potency compared to their unsubstituted counterparts .